Cas no 2034487-63-1 (1-[(4-chlorophenyl)methyl]-3-[(4-methoxythian-4-yl)methyl]urea)

• Product Name: 1-[(4-chlorophenyl)methyl]-3-[(4-methoxythian-4-yl)methyl]urea
• CAS No: 2034487-63-1
• MF: C₁₅H₂₁ClN₂O₂S
• MW: 328.857441663742
• CID: 5553696
• Update Time: 2025-06-11

1-[(4-chlorophenyl)methyl]-3-[(4-methoxythian-4-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-3-[(4-methoxythian-4-yl)methyl]urea

• Inchi： 1S/C15H21ClN2O2S/c1-20-15(6-8-21-9-7-15)11-18-14(19)17-10-12-2-4-13(16)5-3-12/h2-5H,6-11H2,1H3,(H2,17,18,19)
• InChI Key： JOFLHDIJXYBLRW-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1)C(NCC1(OC)CCSCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-[(4-chlorophenyl)methyl]-3-[(4-methoxythian-4-yl)methyl]urea

Introduction to 1-[(4-chlorophenyl)methyl]-3-[(4-methoxythian-4-yl)methyl]urea (CAS No. 2034487-63-1)

1-[(4-chlorophenyl)methyl]-3-[(4-methoxythian-4-yl)methyl]urea, identified by its CAS number 2034487-63-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential applications in drug discovery. The molecular structure of this compound incorporates several key functional groups, including a 4-chlorophenylmethyl moiety and a 4-methoxythian-4-ylmethyl group, which contribute to its unique chemical properties and biological interactions.

The 4-chlorophenylmethyl group is a common pharmacophore in many bioactive molecules, known for its ability to modulate enzyme activity and receptor binding. This moiety has been extensively studied in the development of central nervous system (CNS) drugs, anticancer agents, and anti-inflammatory compounds. On the other hand, the 4-methoxythian-4-ylmethyl group introduces a sulfur-containing heterocycle, which is often associated with enhanced metabolic stability and improved solubility in biological systems. Sulfur-containing compounds are particularly interesting in medicinal chemistry due to their role in various biological pathways and their potential to act as scaffolds for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with biological targets. Studies suggest that the combination of the 4-chlorophenylmethyl and 4-methoxythian-4-ylmethyl groups may facilitate strong binding to proteins involved in signal transduction and metabolic regulation. This has opened up new avenues for exploring its potential as a lead compound in the development of novel therapeutic agents.

In the context of drug discovery, the synthesis of 1-[(4-chlorophenyl)methyl]-3-[(4-methoxythian-4-yl)methyl]urea has been optimized to ensure high yield and purity, making it a valuable intermediate for further derivatization. The use of modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, has allowed for the efficient construction of its complex framework. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for structural diversification, enabling the exploration of its biological profile across different therapeutic areas.

The pharmacological evaluation of 1-[(4-chlorophenyl)methyl]-3-[(4-methoxythian-4-yl)methyl]urea has revealed promising activities in preclinical models. Initial studies have demonstrated its potential as an inhibitor of enzymes involved in cancer cell proliferation and inflammation. The presence of both aromatic and heterocyclic components in its structure suggests that it may exhibit dual-targeting capabilities, simultaneously interacting with multiple biomarkers relevant to disease pathogenesis. This multifaceted approach is increasingly recognized as a key strategy in modern drug development, aimed at improving therapeutic efficacy and reducing side effects.

Furthermore, the compound's solubility profile has been investigated to assess its feasibility for formulation into pharmaceutical products. The incorporation of polar functional groups enhances its water solubility, which is crucial for oral administration and intravenous delivery. This characteristic makes it an attractive candidate for further development into an orally bioavailable drug candidate. Efforts are ongoing to optimize its pharmacokinetic properties through structural modifications aimed at improving absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles.

The integration of high-throughput screening (HTS) technologies has facilitated the rapid identification of biologically active compounds like 1-[(4-chlorophenyl)methyl]-3-[(4-methoxythian-4-yl)methyl]urea. HTS allows for the systematic evaluation of large libraries of compounds against a wide range of biological targets, enabling researchers to pinpoint those with the most promising therapeutic potential. This approach has been instrumental in identifying novel scaffolds for drug development and has accelerated the discovery process significantly.

Future directions in the study of this compound include exploring its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate its interactions with biological targets. Understanding these interactions at an atomic level will provide critical insights into its pharmacological effects and guide further optimization efforts.

The environmental impact and sustainability considerations are also important aspects when evaluating new chemical entities like 1-[(4-chlorophenyl)methyl]-3-[(4-methoxythian-4-yl)methyl]urea. Researchers are increasingly focusing on green chemistry principles to develop synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. The adoption of sustainable practices not only aligns with regulatory requirements but also contributes to the long-term viability of pharmaceutical manufacturing processes.

In conclusion, 1-[(4-chlorophenyl)methyl]-3-[(4-methoxythian-4-yl)methyl]urea (CAS No. 2034487-63-1) represents a fascinating subject of study in medicinal chemistry due to its complex structure and promising biological activities. Its unique combination of functional groups positions it as a valuable scaffold for drug discovery, with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its pharmacology and synthetic possibilities, this compound is poised to play a significant role in the development of next-generation therapeutics.